Acetic Acid

• IUPAC Name: acetic acid
• InChI: InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)
• InChI Key: QTBSBXVTEAMEQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O
• Molecular Formula: C2H4O2, Array, CH3COOH
• Related CAS: 6993-75-5
• DSSTOX Substance ID: DTXSID5024394
• Molecular Weight: 60.05 g/mol
• Physical Description: Liquid; Liquid, Other Solid; NKRA, Clear, colourless liquid having a pungent, characteristic odour, Colorless liquid or crystals with a sour, vinegar-like odor; Note: Pure compound is a solid below 62 degrees F. Often used in an aqueous solution; [NIOSH], Liquid, COLOURLESS LIQUID WITH PUNGENT ODOUR., clear, colourless liquid/pungent odour, Colorless liquid or crystals with a sour, vinegar-like odor., Colorless liquid or crystals with a sour, vinegar-like odor. [Note: Pure compound is a solid below 62 °F. Often used in an aqueous solution.]
• Boiling Point: 117.9 °C, 118 °C, 244 °F
• Flash Point: The Guide from the Emergency Response Guidebook is for "acetic acid, glacial." 39 °C, 103 °F (39 °C) Closed cup, 112 °F (open cup); 104 °F (closed cup), 39 °C c.c., 103 °F
• Solubility: Miscible with water, Miscible with ethanol, ethyl ether, acetone, benzene; soluble in carbon tetrachloride, carbon disulfide, Miscible with glycerol; insoluble in carbon disulfide, 1000.0 mg/mL, Solubility in water: miscible, miscible with water, alcohol, and glycerrin, Miscible
• Density: 1.0446 g/cu cm at 25 °C, Density: 1.266 at 16.60 °C (solid); 1.053 at 16.67 °C (liquid); contracts slightly on freezing, Relative density (water = 1): 1.05, 1.049, 1.05
• Vapor Density: 2.07 (Air = 1), Relative vapor density (air = 1): 2.1
• Vapor Pressure: 15.7 [mmHg], 15.7 mm Hg at 25 °C /Extrapolated/, Vapor pressure, kPa at 20 °C: 1.5, 11 mmHg
• Mechanism of Action: Although acetic acid has been shown to induce apoptosis in yeast, the exact apoptotic mechanisms remain unknown. Here, /the study examined/ the effects of acetic acid treatment on yeast cells by 2-DE, revealing alterations in the levels of proteins directly or indirectly linked with the target of rapamycin (TOR) pathway: amino-acid biosynthesis, transcription/translation machinery, carbohydrate metabolism, nucleotide biosynthesis, stress response, protein turnover and cell cycle. The increased levels of proteins involved in amino-acid biosynthesis presented a counteracting response to a severe intracellular amino-acid starvation induced by acetic acid. Deletion of GCN4 and GCN2 encoding key players of general amino-acid control (GAAC) system caused a higher resistance to acetic acid indicating an involvement of Gcn4p/Gcn2p in the apoptotic signaling. Involvement of the TOR pathway in acetic acid-induced apoptosis was also reflected by the higher survival rates associated to a terminal deoxynucleotidyl transferase-mediated dUTP nick end labeling (TUNEL)-negative phenotype and lower reactive oxygen species levels of Deltator1 cells. In addition, deletion mutants for several downstream mediators of the TOR pathway revealed that apoptotic signaling involves the phosphatases Pph21p and Pph22p but not Sit4p. Altogether, /these/ results indicate that GAAC and TOR pathways (Tor1p) are involved in the signaling of acetic acid-induced apoptosis., Acetic acid was found to have actions on urinary bladder smooth muscle in /the/ routine ion channel screening assays. Numerous studies have examined the mechanisms of bladder irritation by acetic acid; however, the direct effect of acetic acid on ion channels in detrusor smooth muscle cells has not been evaluated. /The study/ used whole-cell patch-clamp techniques to examine the effect of acetic acid on large-conductance Ca2+-activated K+ channels (BKCa) from guinea pig detrusor smooth muscle cells and CHO cells expressing recombinant human BKCaalphabeta1 (CHO BKCaalphabeta1) and human BKCaalpha (CHO BKCaalpha). Acetic acid activated BKCa currents in a concentration-dependent (0.01% to 0.05% v/v) manner in all the cell systems studied. Acetic acid (0.05%) increased BKCa current at +30 mV by 2764 +/- 918% (n=8) in guinea pig detrusor smooth muscle cells. Acetic acid (0.03%) shifted the V1/2 of conductance-voltage curve by 64 +/- 14 (n=5), 128 +/- 14 (n=5), and 126 +/- 12 mV (n=4) in CHO BKCaalpha, CHO BKCaalphabeta1 and detrusor smooth muscle cells, respectively. This effect of acetic acid was found to be independent of pH and was also not produced by its salt form, sodium acetate. Automated patch-clamp experiments also showed similar activation of CHO BKCaalphabeta1 by acetic acid. In conclusion, acetic acid directly activates BKCa channels in detrusor smooth muscle cells. This novel study necessitates caution while interpreting the results from acetic acid bladder irritation model., /It was/ previously shown that acetic acid activates a mitochondria-dependent death process in Saccharomyces cerevisiae and that the ADP/ATP carrier (AAC) is required for mitochondrial outer membrane permeabilization and cytochrome c release. Mitochondrial fragmentation and degradation have also been shown in response to this death stimulus. Herein, /the study/ show that autophagy is not active in cells undergoing acetic acid-induced apoptosis and is therefore not responsible for mitochondrial degradation. Furthermore, /the study/ found that the vacuolar protease Pep4p and the AAC proteins have a role in mitochondrial degradation using yeast genetic approaches. Depletion and overexpression of Pep4p, an orthologue of human cathepsin D, delays and enhances mitochondrial degradation respectively. Moreover, Pep4p is released from the vacuole into the cytosol in response to acetic acid treatment. AAC-deleted cells also show a decrease in mitochondrial degradation in response to acetic acid and are not defective in Pep4p release. Therefore, AAC proteins seem to affect mitochondrial degradation at a step subsequent to Pep4p release, possibly triggering degradation through their involvement in mitochondrial permeabilization. The finding that both mitochondrial AAC proteins and the vacuolar Pep4p interfere with mitochondrial degradation suggests a complex regulation and interplay between mitochondria and the vacuole in yeast programmed cell death.
• Impurities: 0.0001% CHLORIDE, 0.00005% LEAD, 0.00002% IRON; 0.015% SULFUR DIOXIDE; 0.001% SULFATE, Water is the chief impurity in acetic acid although other materials such as acetaldehyde, acetic anhydride, formic acid, biacetyl, methyl acetate, ethyl acetoacetate, iron and mercury are also sometimes found.
• Color/Form: Clear, colorless liquid, Colorless liquid or crystals (Note: Pure compound is a solid below 62 degrees F). Often used in an aqueous solution).
• CAS RN: 64-19-7, 68475-71-8, 77671-22-8
• Melting Point: 16.635 °C, 16.6 °C, 16.7 °C, 62 °F

Description

Acetic acid, also known as ethanoic acid, is an organic compound with the formula CH₃COOH. It is a carboxylic acid consisting of a methyl group attached to a carboxyl functional group. It is the main constituent of vinegar, contributing to its sour taste and pungent smell. An undiluted solution of acetic acid is commonly referred to as glacial acetic acid.

Synthesis Analysis

Acetic acid is produced industrially via the carbonylation of methanol. The process involves a methyl iodide intermediate generated from the reaction between methanol and hydrogen iodide. This intermediate is then reacted with carbon monoxide and the resulting compound is treated with water to afford the acetic acid product.

Molecular Structure Analysis

The structure of acetic acid is given by CH₃COOH. In the solid-state of acetic acid, there is a chain of molecules wherein individual molecules are connected to each other via hydrogen bonds.

Chemical Reactions Analysis

Acetic acid undergoes nearly all carboxylic acid reactions. It undergoes decomposition when heated above 440°C to yield either methane and carbon dioxide or water and ethanone.

Physical And Chemical Properties Analysis

Acetic acid is a colorless liquid that has a strong, pungent smell. It is classified as a weak acid, but in concentrated form, it can be corrosive and can cause burns. It’s the main component of vinegar, contributing to its sour taste and pungent smell.

Scientific Research Applications

• Food Industry and Yeast Metabolism : Acetic acid is significant in the food industry, both as a preservative and a by-product of yeast metabolism. It affects microbial growth in food products and biotechnological processes. Studies have explored the genetic and molecular mechanisms underlying yeast tolerance to acetic acid, which can help in designing strategies to overcome yeast spoilage in acidic foods and beverages and in developing robust industrial yeast strains (Palma, Guerreiro, & Sá-Correia, 2018).

• Archaeology and Preservation : In archaeology, acetic acid is used to remove diagenetic carbonate from bones and teeth, aiding in recovering original biological signals for dietary and radiocarbon dating studies. Its application can significantly alter the histological preservation and diagenetic parameters of archaeological materials (Nielsen-Marsh & Hedges, 2000).

• Medical Applications : Acetic acid aids in detecting precancerous lesions, especially in cervical tissue. It increases light scattering from cells, and its interaction with different cell types can enhance the utility of acetic acid application in medical diagnostics (Marina, Sanders, & Mourant, 2012).

• Chemical Synthesis and Biorefineries : Acetic acid is used as a building block for chemical synthesis and catalysis. Its carboxylic group makes it suitable for various industrial applications. The production of acetic acid from renewable carbon sources is a research focus, with the aim to develop sustainable and efficient production methods (Mira & Teixeira, 2013).

• Energy and Environment : Acetic acid plays a role in the bioconversion of sugar-containing hydrolysates. Research on the efficiency of anion exchange membranes and resins for acetic acid removal from biomass hydrolysates has implications for environmental sustainability and energy efficiency (Wickramasinghe & Grzenia, 2006).

• Hydrogen Production : The steam reforming of acetic acid, a major component of bio-oil, is researched for hydrogen production. This involves developing various catalysts and reactors for efficient and sustainable hydrogen generation (Zhang et al., 2018).

• Microbial Tolerance and Biotechnology : Understanding bacterial adaptation and tolerance to acetic acid is crucial for improving preservation strategies and industrial biotechnological processes. Research on microbial inhibition mechanisms enables the use of acetic acid as a preservative and guides the development of robust microbial strains (Trček, Mira, & Jarboe, 2015).

• Biochemical Production and Engineering : Investigating the use of acetic acid as a carbon source in microbial systems helps in developing strategies for biochemical production, such as isobutanol from acetate (Song et al., 2018).

Safety and Hazards

Acetic acid can be a hazardous chemical if not used in a safe and appropriate manner. This liquid is highly corrosive to the skin and eyes and, because of this, must be handled with extreme care. Acetic acid can also be damaging to the internal organs if ingested or in the case of vapor inhalation.

Future Directions

The shift towards sustainable practices is a defining trend in the Acetic Acid market. With an increased focus on eco-friendly alternatives and renewable resources, the industry is poised for a future where environmental responsibility is paramount. The development of efficient decarbonization technologies to capture, store and utilize CO2 could mitigate these issues.

Mechanism of Action

Target of Action

Acetic acid, a short-chain fatty acid, primarily targets various enzymes and biochemical pathways in the body . It also acts as an antimicrobial agent, treating susceptible infections of the external auditory canal .

Mode of Action

Acetic acid interacts with its targets by participating in various biochemical reactions. For instance, it reacts with alkalis to form acetate salts . When acid is added, the protons of the acid are removed by the acetate ions to form an acetic acid molecule . Furthermore, acetic acid can generate oxidative stress and alter the function of pre-sympathetic neurons .

Biochemical Pathways

Acetic acid affects several biochemical pathways. It is involved in the Acetyl-CoA or Wood-Ljungdahl pathway, a major metabolic pathway utilized by bacteria . It also plays a role in the citric acid cycle, connecting carbohydrate, fat, and protein metabolism . Acetic acid is a product of the oxidation of ethanol and of the destructive distillation of wood . It is also produced during normal yeast metabolism in biotechnological processes .

Pharmacokinetics

Acetic acid is used locally and occasionally internally . It is very soluble in water, which influences its absorption and distribution in the body . Most NSAIDs, including acetic acid, are metabolized by phase-1 metabolic reactions such as oxidation, hydroxylation, demethylation, deacetylation, and hepatic conjunctions .

Result of Action

The action of acetic acid results in various molecular and cellular effects. It generates oxidative stress, alters the function of pre-sympathetic neurons, and can potentially influence cardiovascular function . It also impacts lipid metabolism and can cause stress and cell death in yeast .

Action Environment

Environmental factors significantly influence the action, efficacy, and stability of acetic acid. Improper disposal or unintentional spills can lead to water pollution, posing substantial dangers to aquatic ecosystems . It can also cause soil acidification, impacting soil microorganisms and the availability of nutrients for plants . Furthermore, acetic acid vapors can contribute to air pollution .

Q & A

Q1: How does acetic acid exert its antibacterial activity?

A1: Acetic acid's antibacterial activity is primarily attributed to weak acid theory. [] The undissociated form of acetic acid diffuses across the bacterial cell envelope, dissociates in the relatively neutral cytoplasm, and acidifies the intracellular environment. This acidification, coupled with the accumulation of acetate anions, disrupts cellular processes and ultimately leads to bacterial inactivation. []

Q2: Does acetic acid cause damage to the bacterial cell envelope?

A2: Yes, studies have demonstrated that acetic acid can damage the outer membrane of Escherichia coli and Salmonella enterica. This damage appears to be non-monotonic, meaning it initially increases and then decreases with increasing osmolarity. [] This suggests a complex interplay between acetic acid and the cell envelope under osmotic stress.

Q3: How does osmotic stress influence the antibacterial activity of acetic acid?

A3: Interestingly, osmolytes like sodium chloride (NaCl) and sucrose, which induce osmotic stress, can protect E. coli and S. enterica against acetic acid inactivation under certain conditions. [] This protection is attributed to changes in the cell envelope, particularly the outer membrane and cytoplasmic membrane, in response to both osmotic and acid stress. []

Q4: What specific changes in the cytoplasmic membrane are associated with acetic acid stress?

A4: Research using 3D-SIM microscopy revealed the development of distinct membrane domains enriched with cardiolipin in E. coli and S. enterica exposed to acetic acid and osmotic stress. [] This cardiolipin enrichment may alter membrane permeability, membrane potential, and protein aggregation, influencing cell survival. []

Q5: What is the molecular formula, weight, and spectroscopic data of acetic acid?

A5: * Molecular Formula: C2H4O2* Molecular Weight: 60.05 g/mol* Spectroscopic Data: * IR: Characteristic peaks around 1710 cm-1 (C=O stretch), 2950-3000 cm-1 (C-H stretch), and 1200-1300 cm-1 (C-O stretch) * NMR: 1H NMR (CDCl3) δ 11.4 (s, 1H, COOH), 2.1 (s, 3H, CH3); 13C NMR (CDCl3) δ 178.1 (COOH), 20.3 (CH3)

Q6: Can acetic acid be used to extract tetracycline from water?

A6: Yes, granular activated carbon (GAC) can effectively adsorb tetracycline from water, and subsequent extraction using acetic acid solutions has proven successful. [] A 10% acetic acid solution demonstrated superior tetracycline removal compared to water and higher concentrations of acetic acid. []

Q7: Have computational methods been employed to study acetic acid reactions?

A9: Yes, Density Functional Theory (DFT) calculations have been used to determine the activation energies of monochloroacetic acid, dichloroacetic acid, and trichloroacetic acid formation during the chlorination of acetic acid. [] This information provides insights into the reaction mechanism and rate-determining steps.

Q8: How does the concentration of acetic acid affect the stability of peracetic acid?

A10: Studies on peracetic acid production revealed that higher concentrations of acetic acid negatively impact the storage stability of the final product. [] This finding highlights the importance of optimizing acetic acid concentration to balance production efficiency with product shelf life.

Q9: Does acetic acid enhance the effectiveness of photodynamic therapy (PDT) in treating gastric cancer?

A11: Research suggests that acetic acid may augment the efficacy of PDT in gastric cancer cells. [] Acetic acid treatment increased reactive oxygen species (ROS) production in cancerous gastric cells, subsequently upregulating heme carrier protein 1 (HCP1). [] This increased HCP1 expression led to enhanced cellular uptake of porphyrin, a photosensitizer used in PDT, resulting in greater PDT cytotoxicity. []

Q10: Are there any reported cases of burns caused by acetic acid misuse?

A12: Yes, there have been reports of superficial burns, specifically in a 13-year-old boy, resulting from the misuse of acetic acid solution for cosmetic purposes. [] This case highlights the potential hazards associated with the inappropriate use of acetic acid.

Q11: Can acetic acid be used in the diagnosis of colorectal lesions?

A13: Acetic acid spray, in conjunction with narrow-band imaging (NBI), shows promise as a diagnostic tool for differentiating neoplastic from non-neoplastic colorectal lesions. [] The combination of these techniques demonstrated a higher accuracy in identifying neoplastic lesions compared to white light endoscopy alone. []

Q12: What analytical techniques are employed to quantify residual ethanol and acetic acid in pharmaceutical preparations?

A14: Capillary gas chromatography (GC), coupled with flame ionization detection (FID), is a suitable method for determining residual ethanol and acetic acid levels in pharmaceuticals like puerarin. [] This technique offers high sensitivity, specificity, and precision. []

Q13: Can acetic acid be removed from industrial wastewater?

A15: Yes, removing acetic acid from industrial wastewater is crucial due to its acidic nature and environmental impact. [] Solvent extraction is a prominent method for this purpose, particularly for feed concentrations up to 50%. [] The effectiveness of this method heavily relies on the chosen solvent or solvent combination. []

Q14: Are there alternative catalysts for isoamyl acetate synthesis that are less polluting than concentrated sulfuric acid?

A16: Yes, research suggests that compound inorganic salts, such as CuSO₄/Fe₂(SO₄)₃, can effectively catalyze the esterification reaction between acetic acid and isoamyl alcohol to produce isoamyl acetate. [] This alternative catalyst offers advantages like high activity, ease of operation, and reduced environmental pollution compared to traditional concentrated sulfuric acid. []

Q15: How has the use of acetic acid in analytical chemistry evolved?

A17: Acetic acid has played a long-standing role in analytical chemistry, particularly in glucose determination. The ortho-toluidine method, utilizing acetic acid, gained significant popularity for blood and body fluid glucose measurement from the 1960s to the 1970s. [] While enzymatic methods have largely replaced this technique in modern clinical settings, its historical impact and contributions to glucose measurement are undeniable. []

Q16: How does research on acetic acid bridge different scientific disciplines?

A18: Research on acetic acid transcends disciplinary boundaries, encompassing fields like microbiology, food science, analytical chemistry, and medicine. For instance, understanding the interaction of acetic acid with bacterial cell envelopes offers insights for developing food preservation strategies. [] Simultaneously, exploring its potential to enhance cancer treatment modalities like PDT highlights its relevance in the medical field. [] This interconnectedness underscores the importance of cross-disciplinary collaboration and knowledge sharing to fully unlock the potential of acetic acid in diverse applications.